{(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide

• CAS No.: 52026-19-4
• Molecular Formula: C26H21N3OSn
• Molecular Weight: 510.2 g/mol
• IUPAC Name: triphenylstannyl N-cyano-N'-phenylcarbamimidate
• InChI: InChI=1S/C8H7N3O.3C6H5.Sn/c9-6-10-8(12)11-7-4-2-1-3-5-7;3*1-2-4-6-5-3-1;/h1-5H,(H2,10,11,12);3*1-5H;/q;;;;+1/p-1
• InChI Key: MZRICIOQWRGOET-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)N=C(NC#N)O[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

{(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide is a complex organotin compound. Organotin compounds are known for their diverse applications in various fields, including chemistry, biology, and industry. This particular compound features a phenylimino group, a triphenylstannyl group, and a cyanamide group, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide typically involves the reaction of triphenylstannyl chloride with a suitable precursor containing the phenylimino and cyanamide groups. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. Common solvents used in this synthesis include anhydrous ether and benzene .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar methods as in laboratory synthesis. The key is to maintain strict control over reaction conditions, such as temperature, pressure, and the purity of reagents, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

{(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can yield simpler organotin compounds.

Substitution: The triphenylstannyl group can be substituted with other functional groups under appropriate conditions .

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used for reduction reactions.

Substitution Reactions: These reactions typically require catalysts such as palladium or platinum and are carried out under inert atmospheres

Major Products

The major products formed from these reactions vary widely depending on the specific reaction conditions and reagents used. For example, oxidation may yield organotin oxides, while reduction can produce simpler organotin compounds.

Scientific Research Applications

{(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound has been studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Research has explored its potential as an anticancer agent due to its ability to interact with specific molecular targets.

Industry: It is used in the production of polymers and other materials due to its unique chemical properties .

Mechanism of Action

The mechanism of action of {(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide involves its interaction with molecular targets such as enzymes and cellular receptors. The compound can form complexes with these targets, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation .

Comparison with Similar Compounds

Similar Compounds

• Triphenylstannyl 2-((E)-(4-hydroxy-3-((E)-((4-(methoxycarbonyl)phenyl)imino)methyl)phenyl)-diazenyl)benzoate
• Methyl 2-((E)-(4-hydroxy-3-((E)-((4-(triphenylstannyl)oxy)carbonyl)phenyl)imino)methyl)phenyl)-diazenyl)benzoate
• Triphenylstannyl 2-((E)-(4-hydroxy-3-((E)-((4-(triphenylstannyl)oxy)carbonyl)phenyl)imino)methyl)phenyl)-diazenyl)benzoate

Uniqueness

What sets {(E)-(Phenylimino)[(triphenylstannyl)oxy]methyl}cyanamide apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications .